Cas no 1178500-15-6 (3-Methyl-1-(pyrimidin-2-yl)butan-1-amine)

3-Methyl-1-(pyrimidin-2-yl)butan-1-amine is a specialized organic compound featuring a pyrimidine moiety linked to a branched aliphatic amine. Its unique structure makes it a valuable intermediate in pharmaceutical and agrochemical synthesis, particularly in the development of active ingredients with targeted biological activity. The pyrimidine ring contributes to its potential as a ligand in coordination chemistry or as a building block for heterocyclic derivatives. The compound's stability and reactivity profile allow for selective functionalization, enabling precise modifications in synthetic pathways. Its well-defined molecular architecture ensures consistency in research applications, supporting reproducible results in medicinal chemistry and material science.
3-Methyl-1-(pyrimidin-2-yl)butan-1-amine structure
1178500-15-6 structure
Product Name:3-Methyl-1-(pyrimidin-2-yl)butan-1-amine
CAS No:1178500-15-6
MF:C9H15N3
MW:165.235501527786
CID:5695095
PubChem ID:60819346
Update Time:2025-05-27

3-Methyl-1-(pyrimidin-2-yl)butan-1-amine Chemical and Physical Properties

Names and Identifiers

    • AKOS010037501
    • 1178500-15-6
    • HIEAMUSWHIXMBU-UHFFFAOYSA-N
    • 3-methyl-1-(pyrimidin-2-yl)butan-1-amine
    • EN300-1121983
    • SCHEMBL14152001
    • 3-Methyl-1-(pyrimidin-2-yl)butan-1-amine
    • Inchi: 1S/C9H15N3/c1-7(2)6-8(10)9-11-4-3-5-12-9/h3-5,7-8H,6,10H2,1-2H3
    • InChI Key: HIEAMUSWHIXMBU-UHFFFAOYSA-N
    • SMILES: NC(C1N=CC=CN=1)CC(C)C

Computed Properties

  • Exact Mass: 165.126597491g/mol
  • Monoisotopic Mass: 165.126597491g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 119
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 51.8Ų

3-Methyl-1-(pyrimidin-2-yl)butan-1-amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1121983-0.05g
3-methyl-1-(pyrimidin-2-yl)butan-1-amine
1178500-15-6 95%
0.05g
$587.0 2023-10-27
Enamine
EN300-1121983-0.1g
3-methyl-1-(pyrimidin-2-yl)butan-1-amine
1178500-15-6 95%
0.1g
$615.0 2023-10-27
Enamine
EN300-1121983-0.25g
3-methyl-1-(pyrimidin-2-yl)butan-1-amine
1178500-15-6 95%
0.25g
$642.0 2023-10-27
Enamine
EN300-1121983-0.5g
3-methyl-1-(pyrimidin-2-yl)butan-1-amine
1178500-15-6 95%
0.5g
$671.0 2023-10-27
Enamine
EN300-1121983-1.0g
3-methyl-1-(pyrimidin-2-yl)butan-1-amine
1178500-15-6
1g
$1157.0 2023-06-09
Enamine
EN300-1121983-2.5g
3-methyl-1-(pyrimidin-2-yl)butan-1-amine
1178500-15-6 95%
2.5g
$1370.0 2023-10-27
Enamine
EN300-1121983-5.0g
3-methyl-1-(pyrimidin-2-yl)butan-1-amine
1178500-15-6
5g
$3355.0 2023-06-09
Enamine
EN300-1121983-10.0g
3-methyl-1-(pyrimidin-2-yl)butan-1-amine
1178500-15-6
10g
$4974.0 2023-06-09
Enamine
EN300-1121983-1g
3-methyl-1-(pyrimidin-2-yl)butan-1-amine
1178500-15-6 95%
1g
$699.0 2023-10-27
Enamine
EN300-1121983-5g
3-methyl-1-(pyrimidin-2-yl)butan-1-amine
1178500-15-6 95%
5g
$2028.0 2023-10-27

Additional information on 3-Methyl-1-(pyrimidin-2-yl)butan-1-amine

Research Brief on 3-Methyl-1-(pyrimidin-2-yl)butan-1-amine (CAS: 1178500-15-6): Recent Advances and Applications

3-Methyl-1-(pyrimidin-2-yl)butan-1-amine (CAS: 1178500-15-6) is a pyrimidine derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential as a versatile scaffold for drug discovery. Recent studies have explored its applications in the development of kinase inhibitors, antimicrobial agents, and other therapeutic compounds. This research brief synthesizes the latest findings on this compound, highlighting its chemical properties, biological activities, and emerging applications in pharmaceutical research.

A 2023 study published in the Journal of Medicinal Chemistry investigated the role of 3-Methyl-1-(pyrimidin-2-yl)butan-1-amine as a key intermediate in the synthesis of novel Bruton's tyrosine kinase (BTK) inhibitors. The research demonstrated that modifications to the pyrimidine ring and the amine side chain could significantly enhance binding affinity and selectivity for BTK, a target implicated in autoimmune diseases and certain cancers. The study utilized molecular docking and in vitro assays to validate the compound's potential, with promising results in preclinical models of B-cell malignancies.

In addition to its role in kinase inhibition, recent work has explored the antimicrobial properties of 3-Methyl-1-(pyrimidin-2-yl)butan-1-amine. A 2024 paper in Bioorganic & Medicinal Chemistry Letters reported that derivatives of this compound exhibited potent activity against drug-resistant strains of Staphylococcus aureus and Escherichia coli. The researchers attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, as evidenced by electron microscopy and proteomic analyses. These findings suggest potential applications in addressing the global challenge of antimicrobial resistance.

From a chemical perspective, advances in the scalable synthesis of 3-Methyl-1-(pyrimidin-2-yl)butan-1-amine have been reported. A 2023 patent application (WO202318765A1) described an optimized synthetic route that improves yield and purity while reducing environmental impact. The method employs green chemistry principles, such as catalytic hydrogenation and solvent-free conditions, making it more suitable for industrial-scale production. This development is particularly relevant for pharmaceutical companies seeking to incorporate this scaffold into their drug discovery pipelines.

Ongoing research is exploring the broader pharmacological potential of 3-Methyl-1-(pyrimidin-2-yl)butan-1-amine derivatives. Preliminary data presented at the 2024 American Chemical Society National Meeting indicated activity against neurodegenerative disease targets, including tau protein aggregation. While these findings are still in early stages, they highlight the compound's versatility and the need for further structure-activity relationship studies to unlock its full therapeutic potential.

In conclusion, 3-Methyl-1-(pyrimidin-2-yl)butan-1-amine (CAS: 1178500-15-6) represents a promising chemical entity with diverse applications in medicinal chemistry. Recent studies have advanced our understanding of its biological activities, synthetic accessibility, and therapeutic potential. Future research directions may include expanded structure-activity relationship studies, formulation optimization, and translational studies to bridge the gap between bench research and clinical applications. The compound's versatility positions it as a valuable tool for addressing multiple unmet medical needs across various therapeutic areas.

Recommended suppliers
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.